Cas no 865458-78-2 (5,6,7,8-tetrahydro-7-phenyl-1-Isoquinolinamine)

• Product Name: 5,6,7,8-tetrahydro-7-phenyl-1-Isoquinolinamine
• CAS No: 865458-78-2
• MF: C₁₅H₁₆N₂
• MW: 224.300943374634
• CID: 2144585
• PubChem ID: 69490908
• Update Time: 2025-04-21

5,6,7,8-tetrahydro-7-phenyl-1-Isoquinolinamine Chemical and Physical Properties

Names and Identifiers

• 5,6,7,8-tetrahydro-7-phenyl-1-Isoquinolinamine
• 865458-78-2
• OARBDYRPAXANTL-UHFFFAOYSA-N
• DB-325201
• 7-phenyl-5,6,7,8-tetrahydro-isoquinolin-1-yl-amine
• SCHEMBL5566795

• Inchi： 1S/C15H16N2/c16-15-14-10-13(11-4-2-1-3-5-11)7-6-12(14)8-9-17-15/h1-5,8-9,13H,6-7,10H2,(H2,16,17)
• InChI Key： OARBDYRPAXANTL-UHFFFAOYSA-N
• SMILES： N1C=CC2=C(C=1N)CC(C1C=CC=CC=1)CC2

Computed Properties

• Exact Mass: 224.131348519Da
• Monoisotopic Mass: 224.131348519Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 38.9Ų